Cas no 1805080-83-4 (2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride)

• Product Name: 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride
• CAS No: 1805080-83-4
• MF: C₇H₅Cl₂F₂NO₂S
• MW: 276.08790564537
• CID: 4873061
• Update Time: 2025-06-08

2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO2S/c1-3-2-4(6(10)11)5(8)12-7(3)15(9,13)14/h2,6H,1H3
• InChI Key： KLIMSUJWMHBTQB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C=C(C)C(=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride

Recent Advances in the Application of 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride (CAS: 1805080-83-4) in Chemical Biology and Pharmaceutical Research

2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride (CAS: 1805080-83-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its utility in the construction of sulfonamide derivatives, which are widely recognized for their diverse pharmacological properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride as a precursor for the synthesis of novel sulfonamide-based inhibitors targeting bacterial enzymes. The study demonstrated that the compound's unique structural features, including the difluoromethyl and chloro substituents, contribute to enhanced binding affinity and selectivity. The synthesized inhibitors exhibited potent activity against a range of Gram-positive and Gram-negative pathogens, suggesting potential applications in addressing antibiotic resistance.

Another significant advancement was reported in the field of agrochemicals, where 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride was employed in the development of next-generation herbicides. A study in Pest Management Science detailed the compound's role in the synthesis of sulfonylurea herbicides, which act by inhibiting acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. The research highlighted the compound's efficiency in producing herbicides with improved environmental profiles and reduced toxicity to non-target organisms.

Mechanistic studies have also shed light on the reactivity of 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride under various conditions. A recent paper in Organic Letters investigated its behavior in nucleophilic substitution reactions, revealing that the presence of the difluoromethyl group significantly influences the compound's electronic properties and reactivity. These findings are crucial for optimizing synthetic routes and designing more efficient catalytic systems for large-scale production.

In addition to its applications in synthesis, 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride has been explored for its potential in drug delivery systems. A study in Advanced Materials demonstrated its use in the functionalization of polymeric nanoparticles, enabling targeted delivery of anticancer agents. The sulfonyl chloride moiety facilitated covalent attachment to the polymer matrix, resulting in stable and controllable drug release profiles. This approach holds promise for improving the efficacy and safety of chemotherapy regimens.

Despite these advancements, challenges remain in the scalable production and handling of 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride due to its sensitivity to moisture and tendency to decompose under certain conditions. Recent efforts in process chemistry, as reported in Industrial & Engineering Chemistry Research, have focused on developing robust synthetic protocols and stabilization techniques to address these issues. These improvements are expected to enhance the compound's accessibility for both academic and industrial research.

In conclusion, 2-Chloro-3-(difluoromethyl)-5-methylpyridine-6-sulfonyl chloride (CAS: 1805080-83-4) continues to be a versatile and valuable building block in chemical biology and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by its unique chemical properties and reactivity. Ongoing research efforts are likely to uncover further opportunities for this compound, solidifying its role in advancing scientific and technological innovations in the field.